Cas no 59504-34-6 (Pyrrolidine,1-(4-methyl-2-nitrophenyl)-)

• Product Name: Pyrrolidine,1-(4-methyl-2-nitrophenyl)-
• CAS No: 59504-34-6
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 368104
• PubChem ID: 101070
• Update Time: 2025-04-19

Pyrrolidine,1-(4-methyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-(4-methyl-2-nitrophenyl)-
• 1-(4-methyl-2-nitrophenyl)pyrrolidine
• EINECS 261-791-8
• Pyrrolidine, 1-(4-methyl-2-nitrophenyl)-
• 1-(4-methyl-2-nitro-phenyl)pyrrolidine
• DTXSID0069333
• 59504-34-6
• NS00034183
• A833071

• Inchi： 1S/C11H14N2O2/c1-9-4-5-10(11(8-9)13(14)15)12-6-2-3-7-12/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： VQVVPXREFQQTBV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 46.38